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Compound of Interest

Compound Name: 2-Chloro-3-(methylsulfinyl)pyridine

Cat. No.: B13979787

Get Quote

Executive Summary
The 2-chloropyridine-3-sulfoxide scaffold represents a "push-pull" electronic system where the

electron-deficient pyridine ring is further deactivated by the electron-withdrawing sulfinyl group (

).[1] This unique electronic environment activates the C2-chlorine atom for nucleophilic
aromatic substitution (

) while the sulfoxide moiety itself serves as a chiral center and a latent functional handle via
Pummerer-type rearrangements.

Key Characteristic: The sulfoxide group at C3 exerts a meta-directing effect in electrophilic

substitutions but primarily acts to acidify the C2 position, making the chlorine highly labile to

nucleophiles.

Physical Properties Matrix
Unlike the widely characterized sulfonyl chlorides, 2-chloropyridine-3-sulfoxides are often

isolated as low-melting solids or viscous oils, depending on the steric bulk of the sulfinyl

substituent (
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).

Property Value / Range Notes

Molecular Formula
Base scaffold:

(MW ~161.6 g/mol for R=H)

Physical State Low-melting solid or Oil

Phenyl derivatives are often

crystalline; Methyl/Ethyl

derivatives are frequently oils

or low-melting waxy solids.[1]

[2][3]

Melting Point (Ref) 42–56 °C (Analogues)

Inferred from 2-chloropyridine-

3-sulfonyl chloride (42-43°C)

and 2-chloro-3-phenylpyridine

(55-56°C).[1]

Solubility High in polar organic solvents

Soluble in DCM, EtOAc,

DMSO, MeOH. Poor solubility

in hexanes/water (unless salt

formed).[1]

Chirality Chiral at Sulfur

Exists as enantiomers (

and

).[1] Racemization occurs at

high temps (>200°C).[1]

Electronic Character Electron-Withdrawing (EWG)

Induces significant dipole;

deactivates ring toward

electrophiles.[1]

Stability Moderate

Hygroscopic.[1] Sensitive to

over-oxidation to sulfone (

) or reduction to sulfide (

).[1]

Spectroscopic Signatures
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NMR: The sulfoxide group is anisotropic.[1] Protons ortho to the sulfoxide (C2, C4) typically
show downfield shifts. The diastereotopic nature of protons on the

-carbon of the sulfinyl group (e.g.,

) is a diagnostic feature, often appearing as a complex multiplet rather than a simple
quartet/singlet.

IR Spectroscopy: Strong stretching vibration for

typically observed at 1030–1070 cm⁻¹.[1]

Structural & Electronic Analysis
The "Gatekeeper" Effect (C2 Reactivity)
The 2-chloro position is the "gatekeeper" for functionalization. The inductive effect (-I) of the

nitrogen atom combined with the electron-withdrawing nature of the sulfoxide makes C2 highly

electrophilic.

Reactivity Order: 2-F > 2-Cl > 2-Br (for

mechanisms).[1]

Implication: Nucleophiles (amines, alkoxides, thiols) will selectively displace the C2-chlorine

before attacking the sulfoxide or other ring positions.

Sulfoxide Chirality
The sulfur atom forms a pyramidal geometry with a lone pair, creating a chiral center.

Enantiomers: The

and

enantiomers are configurationally stable at room temperature.[1]

Separation: Can be achieved via chiral HPLC (e.g., Chiralpak AD/OD columns) or

enantioselective oxidation of the precursor sulfide using chiral titanium complexes

(Sharpless/Kagan oxidation).
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Synthesis Protocols
Method A: Controlled Oxidation of Sulfides (Primary
Route)
Objective: Selective oxidation of 2-chloropyridine-3-sulfide to the sulfoxide without over-

oxidation to the sulfone.[1]

Reagents:meta-Chloroperoxybenzoic acid (mCPBA) or Sodium Periodate (

).[1]

Protocol (mCPBA Route):

Dissolution: Dissolve 1.0 eq of 2-chloro-3-(alkylthio)pyridine in Dichloromethane (DCM). Cool

to 0 °C (ice bath).

Addition: Add 1.0–1.1 eq of mCPBA (77% max purity) portion-wise over 15 minutes. Crucial:

Do not use excess mCPBA to avoid sulfone formation.[1]

Monitoring: Stir at 0 °C for 1–2 hours. Monitor via TLC (Sulfoxides are more polar than

sulfides).[1]

Quench: Quench with saturated

and 10%

(to reduce excess peroxide).

Isolation: Extract with DCM, dry over

, and concentrate.

Purification: Flash chromatography (EtOAc/Hexanes). Sulfoxides often stick to silica; use

MeOH/DCM if necessary.[1]

Method B: Directed Metallation (Advanced)
Objective: Installing the sulfur moiety from scratch.[1]
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Lithiation: Treat 2-chloropyridine with LDA at -78°C (Directed Ortho Metallation - DoM). The

Lithium directs to C3.[1]

Quench: Add a disulfide (

) or sulfinyl chloride.[1]

Reactivity & Transformations[1][4]
The following Graphviz diagram illustrates the two primary divergent pathways for this scaffold:

Nucleophilic Substitution (

) and the Pummerer Rearrangement.
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Figure 1:Divergent reactivity profile. Pathway 1 (Blue) exploits the activated C2-Cl bond.[1]

Pathway 2 (Red) exploits the sulfoxide for side-chain functionalization.

Nucleophilic Aromatic Substitution ( )
The 3-sulfinyl group activates the 2-Cl bond.[1]
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Reaction: 2-Chloropyridine-3-sulfoxide + Primary Amine

2-Aminopyridine-3-sulfoxide.[1]

Conditions: Mild heat (40–60°C) in EtOH or DMF with a base (

or

).

Note: If the nucleophile is a thiol, disulfide exchange can occur at the sulfoxide; use strictly

anhydrous, oxygen-free conditions.

Pummerer Rearrangement
Treatment with acetic anhydride (

) converts the sulfoxide into an

-acyloxy sulfide.[1][4][5]

Mechanism: Acylation of oxygen

Elimination to thionium ion

Acetate attack.[1][5]

Utility: This is used to functionalize the alkyl chain attached to the sulfur (e.g., converting a

methyl sulfoxide to an acetoxymethyl sulfide), a strategy often used in prodrug design.

Safety & Handling
Hazard Classification (GHS)
Based on analogue data (2-chloropyridine-3-sulfonyl chloride):

Signal Word:WARNING

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Storage Stability
Hygroscopicity: Sulfoxides are hygroscopic.[1] Store in tightly sealed vials, preferably under

argon/nitrogen.

Thermal: Avoid prolonged heating >100°C unless necessary, as thermal elimination (giving

the alkene and sulfenic acid) is a known decomposition pathway for alkyl sulfoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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